[Bis(4-chlorophenyl)methyl](methyl)amine

• Molecular Formula: C14H13Cl2N
• Molecular Weight: 266.2 g/mol
• IUPAC Name: 1,1-bis(4-chlorophenyl)-N-methylmethanamine
• InChI: InChI=1S/C14H13Cl2N/c1-17-14(10-2-6-12(15)7-3-10)11-4-8-13(16)9-5-11/h2-9,14,17H,1H3
• InChI Key: PJXQWGJZSHIKTF-UHFFFAOYSA-N
• Canonical SMILES: CNC(C1=CC=C(C=C1)Cl)C2=CC=C(C=C2)Cl

Description

[Bis(4-chlorophenyl)methyl](methyl)amine is a useful research compound. Its molecular formula is C14H13Cl2N and its molecular weight is 266.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4,4′-dichlorobenzhydryl chloride (3.22 g, 11.85 mmol) in a 1.85 M solution of methylamine in tetrahydrofuran (40 ml) was heated at 125° C. in a pressure vessel for 24 h. The cooled reaction mixture was diluted with ethyl acetate, washed with sodium carbonate, brine and dried (magnesium sulfate). Evaporation of the solvent and chromatography of the residue on silica gel (elution toluene-ethyl acetate 8:2) gave 2.12 g (67%) of the title amine as a clear oil. 1HNMR 400 MHz (CDCl3) δ (ppm): 2.57 (3H, s, NCH3), 4.85 (1H, s, CH benzhydryl), 7.0-7.53 (8H, m, aromatics). MS (ESI+) (m/z): 266 (M+H).